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Compound of Interest

Compound Name: N,N-Dimethylamidino Urea

Cat. No.: B15572935 Get Quote

Application Notes and Protocols for N,N-
Dimethylamidino Urea
Disclaimer: A specific Safety Data Sheet (SDS) for N,N-Dimethylamidino Urea (CAS: 98026-

16-5) was not publicly available at the time of this writing. The following information is compiled

from data on structurally related compounds such as Urea and N,N-Dimethylurea and should

be used as a general guideline only. It is imperative to consult the supplier-specific SDS that

accompanies the product and to conduct a thorough risk assessment before handling this

chemical.

Introduction
N,N-Dimethylamidino Urea, also known as N-[(Dimethylamino)iminomethyl]Urea or Metformin

Hydroxy Analog 2, is a chemical compound used in research and development.[1][2] Due to the

lack of a specific safety data sheet, these application notes provide a conservative approach to

its safe handling and storage, drawing parallels from similar urea-based compounds.

Hazard Identification
While specific toxicological data for N,N-Dimethylamidino Urea is limited, related compounds

like N,N-Dimethylurea are considered hazardous in case of eye contact (irritant) and inhalation.

[3] It is prudent to treat N,N-Dimethylamidino Urea with similar caution. When heated to

decomposition, it may emit toxic fumes of nitrogen oxides.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15572935?utm_src=pdf-interest
https://www.benchchem.com/product/b15572935?utm_src=pdf-body
https://www.benchchem.com/product/b15572935?utm_src=pdf-body
https://aquigenbio.com/product/metformin-hydroxy-analog-2/
https://www.synzeal.com/en/metformin-hydroxy-analog-2
https://www.benchchem.com/product/b15572935?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-NNDIMETHYLUREA-CASNO-96-31-03429-EN.aspx
https://www.benchchem.com/product/b15572935?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC116910050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Hazards:

May cause eye, skin, and respiratory tract irritation.

Toxic fumes may be released upon decomposition by heat.

Physical and Chemical Properties
A summary of the known physical and chemical properties of N,N-Dimethylamidino Urea and

related compounds is presented in the table below for easy comparison.

Property
N,N-
Dimethylamidino
Urea

N,N-Dimethylurea Urea

Molecular Formula C4H10N4O[5] C3H8N2O[4] CH4N2O[4]

Molecular Weight 130.15 g/mol [5] 88.11 g/mol [4] 60.06 g/mol

Appearance Solid (presumed) White Solid[4]
White crystals or

pellets[4]

Melting Point Data not available 101 - 105 °C[4] 132-135 °C

Boiling Point Data not available 268 - 270 °C[4] Decomposes

Solubility Data not available Water soluble[6] Highly soluble in water

Safe Handling and Storage Protocols
A comprehensive approach to personal protection is crucial.

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

dust or aerosols are generated, a NIOSH-approved respirator is recommended.
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Preparation: Read and understand the supplier's SDS before use. Ensure a safety shower

and eyewash station are readily accessible.

Dispensing: Handle in a chemical fume hood to avoid inhalation of dust or vapors. Avoid

creating dust.

General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the laboratory.

Proper storage is essential to maintain the integrity of the compound and ensure safety.

Container: Keep the container tightly closed.[7]

Environment: Store in a cool, dry, and well-ventilated place.[7]

Incompatibilities: Store away from strong oxidizing agents and sources of heat or ignition.

Experimental Protocols
The following is a general protocol for the safe use of N,N-Dimethylamidino Urea in a

laboratory setting.

Risk Assessment: Before any new experiment, conduct a risk assessment specific to the

planned procedure.

Pre-Experiment Checklist:

Confirm availability and functionality of all required PPE.

Ensure the chemical fume hood is operational.

Verify the location of the nearest eyewash station and safety shower.

Handling and Use:

Weigh and handle the solid compound within a chemical fume hood.

If making a solution, add the solid slowly to the solvent to avoid splashing.
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Waste Disposal: Dispose of waste according to institutional and local regulations. Do not

dispose of down the drain.

Spill Response:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

For larger spills, evacuate the area and follow institutional emergency procedures.

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of N,N-Dimethylamidino Urea
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Caption: Safe Handling and Storage Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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